Cas no 1855651-86-3 (3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol)

3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol structure
1855651-86-3 structure
Product Name:3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol
CAS No:1855651-86-3
MF:C9H17NOS
MW:187.302381277084
CID:5103867
Update Time:2023-08-24

3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanepropanol, β-(3-thietanylamino)-
    • 3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol
    • Inchi: 1S/C9H17NOS/c11-4-8(3-7-1-2-7)10-9-5-12-6-9/h7-11H,1-6H2
    • InChI Key: SVMYKFAIKJRLIY-UHFFFAOYSA-N
    • SMILES: S1CC(C1)NC(CO)CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 146
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.6
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